Cas no 887976-73-0 (6-(3,4-Methylenedioxyphenyl)nicotinic acid)

• Product Name: 6-(3,4-Methylenedioxyphenyl)nicotinic acid
• CAS No: 887976-73-0
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• MDL: MFCD06410426
• CID: 1036832
• Update Time: 2025-10-24

6-(3,4-Methylenedioxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Benzo[d][1,3]dioxol-5-yl)nicotinic acid
• 6-(1,3-benzodioxol-5-yl)pyridine-3-carboxylic acid
• 6-(3,4-Methylenedioxyphenyl)nicotinic acid

• MDL： MFCD06410426
• Inchi： 1S/C13H9NO4/c15-13(16)9-1-3-10(14-6-9)8-2-4-11-12(5-8)18-7-17-11/h1-6H,7H2,(H,15,16)
• InChI Key： WIKJEXASXBADSJ-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C3C=CC(C(=O)O)=CN=3)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 6-(3,4-Methylenedioxyphenyl)nicotinic acid

6-(3,4-Methylenedioxyphenyl)nicotinic Acid: A Comprehensive Overview

6-(3,4-Methylenedioxyphenyl)nicotinic acid, also known by its CAS number 887976-73-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of nicotinic acid, which is a well-known precursor to niacin (vitamin B3). The addition of the 3,4-methylenedioxyphenyl group to the nicotinic acid backbone introduces unique chemical and biological properties that have been extensively studied in recent years.

The structure of 6-(3,4-Methylenedioxyphenyl)nicotinic acid consists of a nicotinic acid moiety with a substituted phenyl ring. The methylenedioxy group attached to the phenyl ring is a key feature that contributes to the compound's stability and bioactivity. This group is known to enhance the compound's ability to interact with various biological systems, making it a valuable molecule for both academic research and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of 6-(3,4-Methylenedioxyphenyl)nicotinic acid. Researchers have developed efficient synthetic routes using various coupling reactions and oxidation techniques. These methods have not only improved the yield but also enhanced the purity of the compound, which is crucial for its use in biological assays.

The pharmacological properties of CAS No. 887973-73-0 have been explored in several in vitro and in vivo models. It has been found to exhibit potent anti-inflammatory and antioxidant activities, which are attributed to its ability to modulate cellular signaling pathways. Additionally, preliminary studies suggest that this compound may have potential as an anti-tumor agent due to its ability to induce apoptosis in cancer cells.

In terms of applications, 6-(3,4-Methylenedioxyphenyl)nicotinic acid has shown promise in the development of novel drug delivery systems. Its unique chemical structure allows for easy functionalization, enabling the creation of targeted drug carriers. Furthermore, this compound has been investigated as a potential ingredient in functional foods and cosmetics due to its bioactive properties.

The future outlook for CAS No. 887976-73-0 is bright, with ongoing research focusing on its therapeutic potential and commercial viability. Collaborative efforts between chemists and biologists are expected to unlock new applications for this compound, particularly in the areas of personalized medicine and nutraceuticals.